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Compound of Interest

Compound Name: Eudragits

Cat. No.: B1196250

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Eudragit® polymers to formulate humidity-sensitive drugs.

Frequently Asked Questions (FAQS)

Q1: Which Eudragit® polymer offers the best moisture protection for a highly humidity-sensitive
Active Pharmaceutical Ingredient (API)?

Al: Eudragit® E polymers are often recommended for protecting APIs from environmental
factors like moisture.[1][2] Specifically, Eudragit® E PO is effective for moisture protection and
can be used in formulations to improve drug stability.[2] For sustained-release formulations,
combinations of Eudragit® RLPO and Eudragit® EPO have been shown to effectively reduce
moisture gain compared to uncoated tablets.[3][4][5] One study demonstrated that tablets
coated with a combination of Eudragit® RLPO 10% and Eudragit® EPO 10% absorbed
significantly less moisture (10-15%) after 170 hours at 75% relative humidity (RH) compared to
a marketed formulation (35-40%).[3]

Q2: How do plasticizers affect the moisture barrier properties of a Eudragit® coating?

A2: The choice and concentration of a plasticizer significantly influence the mechanical and
permeability properties of Eudragit® films.[6] Plasticizers are necessary to reduce the
brittleness of polymers like Eudragit® RS100 and RL100. However, they can also impact
moisture permeability. For instance, films plasticized with polyethylene glycol (PEG) have
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shown higher water vapor permeability compared to those plasticized with dibutyl phthalate
(DBP).[6] Increasing the concentration of PEG can enhance the permeability, potentially due to
the leaching of PEG, which may form pores in the film.[6] Conversely, increasing the
concentration of DBP has been found to decrease the permeability of the film to drugs.[6] It is
crucial to optimize the plasticizer type and concentration to achieve a balance between film
flexibility and moisture protection.

Q3: Can high humidity during the coating process affect the quality of the Eudragit® film?

A3: Yes, high humidity during the coating process can significantly impact the film quality. A
more humid coating process (e.g., 86% RH vs. 67% RH) can promote the surface dissolution
and physical mixing of tablet ingredients with the forming film.[7] This can affect the film-tablet
interface and the drug release performance.[7] If the humidity is too high, water evaporates
more slowly, which can lead to coating defects.[7] Conversely, if the humidity is too low, the film
may dry too quickly, also resulting in defects.[7] Therefore, maintaining optimal temperature
and humidity is crucial for a successful coating process.[8]

Q4: My Eudragit®-coated tablets are showing signs of cracking. What could be the cause and
how can | fix it?

A4: Cracking of enteric coatings on hygroscopic cores can be caused by several factors related
to the tablet core properties, coating formulation, and process parameters. Enteric polymers
like Eudragit® L100-55 are inherently brittle in a dry state.[9][10] High humidity can actually
have a plasticizing effect on Eudragit® L films, significantly increasing their flexibility and
elongation (from ~3% in a dry state to ~140% at high humidity), which can help prevent
cracking upon compression of coated pellets.[9][10]

For tablet coatings, cracking can occur if the plasticizer concentration is insufficient to
overcome the brittleness of the polymer. The selection of an appropriate plasticizer and its
concentration is critical. Additionally, stress induced by the expansion of a hygroscopic tablet
core upon moisture absorption can lead to cracks in the coating. Ensuring the core formulation
is optimized for low hygroscopicity is an important first step.

Q5: What is "moisture plasticization" and how does it relate to Eudragit® formulations?
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A5: "Moisture plasticization” refers to the process where water molecules are absorbed by a
polymer, increasing its flexibility and reducing its glass transition temperature (Tg). This
phenomenon is particularly relevant for certain Eudragit® polymers. For example, the
mechanical properties of Eudragit® L100-55 improve dramatically with increased humidity, as
moisture acts as a highly effective plasticizer.[9][10] The elongation of the film can increase
from approximately 3% in a dry state to about 140% at high humidity.[9] This effect can be
beneficial, for instance, in the compression of coated pellets into tablets, as it makes the
coating less prone to fracture.[9][10]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Increased Tablet
Stickiness/Tackiness During

Coating

- High humidity in the coating
pan.- Inappropriate plasticizer

type or concentration.

- Optimize and control the
relative humidity during the
coating process.[7]- Evaluate
different plasticizers or adjust
the concentration. Talc or
glyceryl monostearate can be

added to reduce tackiness.[7]

Compromised Drug Stability
(Degradation)

- Ineffective moisture barrier
from the coating.- High water
vapor permeability of the
chosen Eudragit® grade or

formulation.

- Select a Eudragit® grade
with lower water vapor
permeability. Eudragit® E
polymers are often used for
moisture protection.[1][2]-
Optimize the coating
formulation by adjusting the
plasticizer type and
concentration to minimize
permeability.[6]- Increase the
coating thickness, as this
generally decreases water

vapor transmission.[6]

Variable Drug Release Profiles

- Inconsistent film thickness.-
Interaction between the tablet
core and the coating due to
high humidity during the
process.[7]- Incomplete film
formation (coalescence of

polymer particles).

- Ensure uniform coating
application by optimizing spray
rate, atomization pressure, and
pan speed.- Control the micro-
environmental conditions
(temperature and humidity)
within the coating pan.[7]- For
aqueous dispersions, ensure
proper curing conditions
(temperature and time) to allow

for complete film formation.[11]

"Orange Peel" Effect or Rough

Coating Surface

- Coating formulation drying

too quickly.- High product

- Adjust the solvent system to
include slower-drying solvents.

[8]- Optimize the coating
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temperature or excessive inlet process parameters,

air volume during coating.[11] particularly the product bed
temperature, to prevent spray
drying.[11]

Quantitative Data Summary

Table 1: Moisture Absorption of Ranitidine HCI Tablets with Different Coatings

. . Moisture Gained (%) at
Coating Formulation Reference
75% RH (170 hours)

Uncoated Tablets 45-50% (at 350 hours) [3]
Marketed Formulation

35-40% [3]
(RANTEC 300)
Eudragit® RLPO 10% &

10-15% [3]

Eudragit® E PO 10% Coated

Table 2: Water Vapor Permeability of Different Enteric Polymers

Polymer Permeable Coefficient Reference
HPMCP 0.253 [12]
HP-50 0.254 [12]
HP-55 0.266 [12]
Eudragit® (unspecified type) 0.056 [12]

Experimental Protocols
Methodology for Water Vapor Transmission Rate (WVTR)
Testing

This protocol is a generalized procedure for evaluating the moisture barrier properties of a free

polymer film.
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o Film Preparation: Cast the Eudragit® formulation (with plasticizer and other excipients) onto
a flat, non-stick surface (e.g., Teflon-coated plate) using a casting knife to ensure uniform
thickness. Allow the film to dry completely under controlled temperature and humidity.

o Sample Mounting: Securely mount the prepared film as a barrier over the opening of a
permeability cup (e.g., Payne cup) containing a desiccant (e.g., anhydrous calcium chloride)
to create a zero-humidity environment inside the cup.

o Environmental Chamber: Place the assembled permeability cup into a controlled
environmental chamber set to a specific temperature and high relative humidity (e.g., 25°C
and 75% RH).

» Weight Measurement: Periodically remove the cup from the chamber and weigh it with an
analytical balance at predetermined time intervals.

» Calculation: The rate of weight gain is used to calculate the WVTR, typically expressed in
g/m?/day. The calculation takes into account the area of the film exposed and the rate of
moisture ingress.

Methodology for Moisture Absorption Study

This protocol outlines a method to assess the hygroscopicity of coated tablets.

o Sample Preparation: Prepare tablets with the humidity-sensitive drug and coat them with the
desired Eudragit® formulation. Use uncoated tablets as a control.

« Initial Weighing: Accurately weigh the initial mass of the coated and uncoated tablets.

» Stability Chamber: Place the tablets in a stability chamber with controlled high relative
humidity (e.g., 75% RH) and temperature (e.g., 30°C).

» Periodic Weighing: At specific time points (e.g., 24, 48, 72 hours, etc.), remove the tablets
and re-weigh them.

» Calculation: Calculate the percentage of moisture gain at each time point relative to the initial
weight of the tablets. This data provides a moisture uptake profile.
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Caption: Workflow for Water Vapor Transmission Rate (WVTR) Testing.
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Issue:
Coating Defect with
Humidity-Sensitive Drug

Action:
- Control RH during coating
- Adjust plasticizer
- Add glidant (e.g., talc)

No Yes

Action:
- Increase plasticizer level

Yes - Evaluate core hygroscopicity

- Utilize 'moisture plasticization'

Action:
- Optimize product temperature
- Adjust solvent system
- Reduce inlet air volume

A

Optimized Formulation

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common coating defects.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1196250?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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